Cas no 1861791-69-6 (4-(3-carbamoylazetidin-1-yl)benzoic acid)

• Product Name: 4-(3-carbamoylazetidin-1-yl)benzoic acid
• CAS No: 1861791-69-6
• CID: 4629770
• Update Time: 2025-05-21

4-(3-carbamoylazetidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-carbamoylazetidin-1-yl)benzoic acid

Additional information on 4-(3-carbamoylazetidin-1-yl)benzoic acid

4-(3-Carbamoylazetidin-1-yl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1861791-69-6, commonly referred to as 4-(3-carbamoylazetidin-1-yl)benzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety attached to a carbamoylazetidine group, creating a structure that exhibits interesting chemical reactivity and biological activity.

Recent studies have highlighted the importance of carbamoylazetidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological pathways, making them promising candidates for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. The benzoic acid derivative aspect of this compound adds further functionality, enhancing its potential as a therapeutic agent.

One of the key features of 4-(3-carbamoylazetidin-1-yl)benzoic acid is its ability to act as a substrate for enzymatic reactions. Researchers have explored its role in catalytic processes, particularly in the context of drug metabolism and bioavailability. The compound's structural flexibility allows it to interact with a variety of enzymes, making it a valuable tool in understanding biochemical mechanisms.

In terms of synthesis, the preparation of 4-(3-carbamoylazetidin-1-yl)benzoic acid involves a multi-step process that combines principles from both organic and medicinal chemistry. The synthesis typically begins with the preparation of the azetidine ring, followed by functionalization to introduce the carbamoyl group. This is then coupled with the benzoic acid moiety through a series of coupling reactions, ensuring optimal yields and purity.

The biological evaluation of this compound has revealed its potential as an inhibitor of certain kinases and proteases. These findings have led to further investigations into its efficacy in preclinical models of disease. For instance, studies have shown that 4-(3-carbamoylazetidin-1-yl)benzoic acid exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

Moreover, the compound's pharmacokinetic profile has been extensively studied, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining its suitability as a drug candidate. Preliminary data suggest that the compound has favorable bioavailability, which is essential for effective therapeutic outcomes.

In conclusion, 4-(3-carbamoylazetidin-1-yl)benzoic acid (CAS No. 1861791-69-6) represents a promising molecule with diverse applications in the field of organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic and biological studies, positions it as a valuable asset in drug discovery and development efforts.